Cas no 2640828-81-3 (5-methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine)

• Product Name: 5-methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine
• CAS No: 2640828-81-3
• MF: C₁₆H₁₈N₆S₂
• MW: 358.484319210052
• CID: 5315566
• PubChem ID: 155798835
• Update Time: 2025-05-21

5-methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2640828-81-3
• 5-methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine
• F6795-5758
• AKOS040731502
• 2-[4-[5-Methyl-2-(methylthio)-4-pyrimidinyl]-1-piperazinyl]thiazolo[4,5-c]pyridine

• Inchi： 1S/C16H18N6S2/c1-11-9-18-15(23-2)20-14(11)21-5-7-22(8-6-21)16-19-12-10-17-4-3-13(12)24-16/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： SIYVHRMSTPWWAR-UHFFFAOYSA-N
• SMILES： C1=NC=CC2SC(N3CCN(C4C(C)=CN=C(SC)N=4)CC3)=NC1=2

Computed Properties

• Exact Mass: 358.10343695g/mol
• Monoisotopic Mass: 358.10343695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 579.1±60.0 °C(Predicted)
• pka: 7.22±0.40(Predicted)

Additional information on 5-methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine

5-Methyl-2-(Methylsulfanyl)-4-(4-{[1,3]Thiazolo[4,5-c]Pyridin-2-yl}Piperazin-1-yl)Pyrimidine: A Comprehensive Overview

The compound with CAS No. 2640828-81-3, known as 5-methyl-2-(methylsulfanyl)-4-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to the class of pyrimidine derivatives, which are widely studied for their roles in various biological processes and drug development.

Pyrimidine derivatives have long been recognized for their ability to modulate key cellular pathways, making them valuable targets in the design of novel therapeutics. The presence of a methylsulfanyl group at position 2 and a methyl group at position 5 introduces steric and electronic effects that can influence the compound's bioactivity. Furthermore, the integration of a [1,3]thiazolo[4,5-c]pyridine moiety within the piperazine ring adds complexity to the molecule's structure, potentially enhancing its binding affinity to specific protein targets.

Recent studies have highlighted the importance of heterocyclic compounds like this one in targeting various disease states. For instance, research has demonstrated that pyrimidine-based compounds can exhibit potent anti-inflammatory and anti-cancer properties. The thiazolo-pyridine fragment within this molecule is particularly intriguing, as it has been linked to modulatory effects on G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidine core, followed by the introduction of the methylsulfanyl and methyl groups. The coupling of the thiazolo-pyridine moiety with the piperazine ring is achieved through carefully optimized conditions to ensure high yields and purity.

In terms of pharmacological activity, preliminary in vitro studies have shown that this compound exhibits selective inhibition against certain kinases involved in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases. However, further research is required to fully elucidate its mechanism of action and safety profile.

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In conclusion, this compound represents a promising lead in drug discovery research. Its unique structure and potential biological activities make it a valuable subject for further investigation. As ongoing studies continue to uncover its full therapeutic potential, this molecule stands at the forefront of innovative approaches to treating complex diseases.